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Compound of Interest

Compound Name: Desmedipham

Cat. No.: B1670296 Get Quote

An In-depth Technical Guide to the Physical and Chemical Characteristics of Desmedipham

Abstract
Desmedipham is a selective, systemic, post-emergence herbicide belonging to the phenyl

carbamate class of chemicals. It is primarily utilized for the control of broadleaf weeds,

particularly in sugar beet cultivation, often in combination with other herbicides like

Phenmedipham and Ethofumesate.[1][2][3] Its herbicidal activity stems from the inhibition of

photosynthesis at Photosystem II. This guide provides a comprehensive overview of the

physical and chemical properties of Desmedipham, its mechanism of action, and established

analytical methodologies for its detection and quantification.

Chemical Identity
IUPAC Name: ethyl {3-[(phenylcarbamoyl)oxy]phenyl}carbamate[4][5]

CAS Registry Number: 13684-56-5

Chemical Formula: C₁₆H₁₆N₂O₄

Synonyms: EP-475, Betanex, Betanal AM, 3-Ethoxycarbonylaminophenyl N-

phenylcarbamate
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Desmedipham is a colorless to off-white crystalline solid at room temperature. A summary of

its key physicochemical properties is presented in the table below.

Property Value Reference(s)

Molecular Weight 300.31 g/mol

Melting Point 118.5 - 120 °C

Boiling Point Decomposes (295 - 305 °C)

Density ~1.2 g/cm³

Vapor Pressure 4 x 10⁻⁴ mPa (at 25 °C)

Water Solubility 7 mg/L (at room temperature)

Solubility (Other)
Slightly soluble in chloroform

and methanol

LogP (Octanol/Water) 4.49

pKa 12.96 ± 0.70 (Predicted)

Mechanism of Action
Desmedipham's primary mode of action is the inhibition of photosynthesis. As a Photosystem

II (PSII) inhibitor, it interrupts the photosynthetic electron transport chain in chloroplasts.

Specifically, it binds to the D1 quinone-binding protein in PSII, displacing plastoquinone (PQ).

This blockage prevents the flow of electrons, thereby halting the production of ATP and

NADPH, which are essential energy carriers for carbon dioxide (CO₂) fixation in the Calvin

cycle. The disruption of these fundamental processes leads to rapid chlorosis and necrosis in

susceptible plants.
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Caption: Desmedipham inhibits photosynthesis by blocking the QB site in Photosystem II.
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Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for
Quantification
A prevalent method for the determination of Desmedipham in commercial herbicide

formulations involves reverse-phase HPLC. This protocol provides a reliable and accurate

means of quantifying the active ingredient.

A. Sample Preparation:

Accurately weigh 70-80 mg of the herbicide sample (e.g., Betanal AM-11).

Dissolve the sample in 5 mL of methanol acidified with acetic acid.

Dilute the solution to a final volume of 50 mL using the mobile phase as the diluent.

B. Chromatographic Conditions:

Apparatus: A liquid chromatograph equipped with a binary pump, programmable injector, and

a diode array detector (DAD).

Column: Hypersil ODS (C18), 200 mm x 2.1 mm I.D., 5 µm particle size.

Mobile Phase: A mixture of methanol and water in a 51:49 (v/v) ratio.

Flow Rate: 0.4 mL/min.

Temperature: 20°C.

Detection: UV detection at a wavelength of 254 nm.

Injection Volume: 2 µL.

C. Quantification: The concentration of Desmedipham is determined by comparing the peak

area of the sample to that of a certified reference standard solution. The percentage of the

active ingredient is calculated based on this comparison. Under these conditions,

Desmedipham typically has a retention time of approximately 7.86 minutes.
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HPLC System

Start: Herbicide Sample

1. Sample Preparation
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Caption: Workflow for the HPLC-based quantification of Desmedipham.
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Environmental Fate
Desmedipham is not typically persistent in soil or water. Its primary degradation pathway in the

environment is hydrolysis, which breaks it down into ethyl-(3-hydroxyphenyl) carbamate

(EHPC) and aniline. These products are then subject to further microbial degradation.

Processes such as photodegradation and volatilization do not appear to be significant

contributors to its dissipation. Due to its properties, Desmedipham has a low potential to leach

into groundwater in most soil types.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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